Cas no 1174642-69-3 (3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide)

• Product Name: 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide
• CAS No: 1174642-69-3
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 4575107
• PubChem ID: 61094731
• Update Time: 2025-10-10

3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-diamino-N-(pyridin-3-ylmethyl)benzamide
• NE46305
• 3,5-Diamino-N-(3-pyridylmethyl)benzamide
• EN300-140943
• SCHEMBL12330697
• 3,5-diamino-N-[(pyridin-3-yl)methyl]benzamide
• DB-211926
• 3,5-Diamino-n-(3-pyridinylmethyl)benzamide
• 1174642-69-3
• 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide

• Inchi： 1S/C13H14N4O/c14-11-4-10(5-12(15)6-11)13(18)17-8-9-2-1-3-16-7-9/h1-7H,8,14-15H2,(H,17,18)
• InChI Key： BVGLECMQARBFOT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)N)N)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 242.11676108 g/mol
• Monoisotopic Mass: 242.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.28
• XLogP3: 0.3
• Topological Polar Surface Area: 94

Additional information on 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide

3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide: A Comprehensive Overview

3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide, identified by the CAS registry number 1174642-69-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide core substituted with amino groups at the 3 and 5 positions and a pyridin-3-ylmethyl group attached to the nitrogen atom of the amide. The combination of these functional groups makes it a versatile molecule with diverse applications.

The synthesis of 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step processes, including nucleophilic substitutions, amide bond formations, and selective oxidations. Researchers have also explored the use of catalytic methods to enhance the yield and purity of this compound, making it more accessible for large-scale production.

One of the most promising applications of 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide lies in its potential as a drug candidate. Studies have shown that this compound exhibits significant bioactivity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate the activity of protein kinases, which are critical targets in oncology. These findings underscore the importance of further exploring its pharmacokinetic properties and toxicity profiles to evaluate its suitability as a therapeutic agent.

In addition to its pharmacological applications, 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and stability of the resulting materials. These findings open up new avenues for its application in advanced materials and devices.

The structural versatility of 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide also makes it an attractive molecule for further chemical modifications. By altering the substituents on the benzene ring or modifying the pyridine moiety, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its reactivity in certain reactions, while adding hydrophilic groups can improve its solubility in aqueous environments.

Recent studies have also focused on understanding the environmental impact of 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide. Researchers have investigated its biodegradation pathways and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring that its production and use align with sustainable practices and regulatory standards.

In conclusion, 3,5-Diamino-N-(pyridin-3-ylmethyl)benzamide, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications in chemistry, pharmacology, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key molecule for future innovations.